Cas no 171860-06-3 (Methanone, (2-butyl-6-benzofuranyl)(4-methoxyphenyl)-)

Methanone, (2-butyl-6-benzofuranyl)(4-methoxyphenyl)- structure
171860-06-3 structure
Methanone, (2-butyl-6-benzofuranyl)(4-methoxyphenyl)-
171860-06-3
C20H20O3
308.371
1354021
21296872

Methanone, (2-butyl-6-benzofuranyl)(4-methoxyphenyl)- Properties

Names and Identifiers

    • Methanone, (2-butyl-6-benzofuranyl)(4-methoxyphenyl)-
    • SCHEMBL10615643
    • HTB2XC4AJT
    • (2-Butyl-6-benzofuranyl)(4-methoxyphenyl)methanone
    • 2-butyl-6-(4-methoxybenzoyl)benzofuran
    • 171860-06-3
    • +Expand
    • VFLBUCZWOBCSFC-UHFFFAOYSA-N
    • InChI=1S/C20H20O3/c1-3-4-5-18-12-15-6-7-16(13-19(15)23-18)20(21)14-8-10-17(22-2)11-9-14/h6-13H,3-5H2,1-2H3
    • CCCCC1=CC2=C(O1)C=C(C=C2)C(=O)C3=CC=C(C=C3)OC

Computed Properties

  • 308.1413
  • 0
  • 3
  • 6
  • 308.14124450g/mol
  • 23
  • 386
  • 0
  • 0
  • 0
  • 0
  • 0
  • 1
  • 5.4
  • 39.4Ų

Experimental Properties

  • 39.44

Methanone, (2-butyl-6-benzofuranyl)(4-methoxyphenyl)- Synthesis

Synthetic Circuit 1

4265-27-4 4265-27-4
100-07-2 100-07-2
171860-06-3 171860-06-3
171860-07-4 171860-07-4
83790-87-8 83790-87-8
Reaction Conditions
1.1 Solvents: 1,2-Dichlorobenzene
Reference
Acylation of a substituted benzofuran over an HY zeolite and its subsequent deacylation and reacylation
Amouzegh, Patricia; et al, Catalysis Letters, 1995, 34, 389-94

Synthetic Circuit 2

4265-27-4 4265-27-4
100-09-4 100-09-4
171860-06-3 171860-06-3
171860-07-4 171860-07-4
83790-87-8 83790-87-8
Reaction Conditions
1.1 Solvents: 1,2-Dichlorobenzene
Reference
Acylation of a substituted benzofuran over an HY zeolite and its subsequent deacylation and reacylation
Amouzegh, Patricia; et al, Catalysis Letters, 1995, 34, 389-94

Methanone, (2-butyl-6-benzofuranyl)(4-methoxyphenyl)- Raw materials

Methanone, (2-butyl-6-benzofuranyl)(4-methoxyphenyl)- Preparation Products

Methanone, (2-butyl-6-benzofuranyl)(4-methoxyphenyl)- Related Literature

171860-06-3 (Methanone, (2-butyl-6-benzofuranyl)(4-methoxyphenyl)-) Related Products

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